Cas no 921755-18-2 (Acetic acid, 2-(pentylsulfonyl)-, ethyl ester)

• Product Name: Acetic acid, 2-(pentylsulfonyl)-, ethyl ester
• CAS No: 921755-18-2
• MF: C₉H₁₈O₄S
• MW: 222.301822185516
• CID: 743525
• PubChem ID: 71422105
• Update Time: 2025-04-19

Acetic acid, 2-(pentylsulfonyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-(pentylsulfonyl)-, ethyl ester
• ethyl 2-pentylsulfonylacetate
• DTXSID70841144
• 921755-18-2
• Ethyl (pentane-1-sulfonyl)acetate

• Inchi： 1S/C9H18O4S/c1-3-5-6-7-14(11,12)8-9(10)13-4-2/h3-8H2,1-2H3
• InChI Key： JCTLLJKYFYLZMB-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)(CCCCC)(=O)=O

Computed Properties

• Exact Mass: 222.09258022g/mol
• Monoisotopic Mass: 222.09258022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.8Ų